Cas no 36881-42-2 (1-(Bromomethyl)-4-phenoxybenzene)

• Product Name: 1-(Bromomethyl)-4-phenoxybenzene
• CAS No: 36881-42-2
• MF: C₁₃H₁₁BrO
• MW: 263.129842996597
• MDL: MFCD04038693
• CID: 316613
• PubChem ID: 1514251
• Update Time: 2025-04-19

1-(Bromomethyl)-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-4-phenoxybenzene
• 4-Phenyloxybenzylbromide
• 4-Phenoxybenzyl bromide
• Benzene,1-(bromomethyl)-4-phenoxy-
• 1-Bromomethyl-4-phenoxy-benzene
• F13178
• Benzene, 1-(bromomethyl)-4-phenoxy-
• AS-8686
• AKOS005256256
• SB36861
• SCHEMBL751190
• 1-(bromomethyl)-4-phenoxy-Benzene
• NS00030112
• J-503514
• CPIGBCFBFZSCQI-UHFFFAOYSA-N
• METHYL2-FLUORO-3,3,3-TRIMETHOXYPROPANOATE
• EINECS 253-253-6
• FT-0745185
• MFCD04038693
• 36881-42-2
• SY106735
• AMY25016
• A6345
• DTXSID10190365
• EN300-1863231
• BBL103813
• STL557623
• DTXCID20112856
• DB-058065

• MDL： MFCD04038693
• Inchi： 1S/C13H11BrO/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： CPIGBCFBFZSCQI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.99900
• Monoisotopic Mass: 261.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 4

Experimental Properties

• Density: 1.388
• Boiling Point: 328.3°Cat760mmHg
• Flash Point: 129.2°C
• Refractive Index: 1.605
• PSA: 9.23000
• LogP: 4.37380
• Sensitiveness: Lachrymatory

1-(Bromomethyl)-4-phenoxybenzene Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers